Cas no 40236-04-2 (1-Oxa-4,13-dithia-7,10-diazacyclopentadecane)

40236-04-2 structure
Product name:1-Oxa-4,13-dithia-7,10-diazacyclopentadecane
1-Oxa-4,13-dithia-7,10-diazacyclopentadecane Chemical and Physical Properties
Names and Identifiers
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- 1-Oxa-4,13-dithia-7,10-diazacyclopentadecane
- 40236-04-2
- DTXSID501258742
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- Inchi: InChI=1S/C10H22N2OS2/c1-2-12-4-8-15-10-6-13-5-9-14-7-3-11-1/h11-12H,1-10H2
- InChI Key: MAHUEQKZGHKBNZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 250.11735568Da
- Monoisotopic Mass: 250.11735568Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 83.9Ų
1-Oxa-4,13-dithia-7,10-diazacyclopentadecane Related Literature
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Fangrui Zheng,Zuowei Xie Dalton Trans., 2014,43, 4986-4992
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
40236-04-2 (1-Oxa-4,13-dithia-7,10-diazacyclopentadecane) Related Products
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